Cas no 86235-82-7 ( )
structure
Product Name:
CAS No:86235-82-7
MF:C17H14O4
MW:282.290665149689
CID:991450
PubChem ID:300159
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(3-oxo-3-phenylpropanoyl)benzoate
- METHYL 4-(3-OXO-3-PHENYL-PROPANOYL)BENZOATE
- NSC174281
- CHEMBL1814499
- SCHEMBL11021070
- DTXSID00306150
- NSC-174281
- 86235-82-7
- Benzoic acid, 4-(1,3-dioxo-3-phenylpropyl)-, methyl ester
- DS-011443
- 4-(1,3-Dioxo-3-phenylpropyl)benzoic acid methyl ester
-
-
- Inchi： 1S/C17H14O4/c1-21-17(20)14-9-7-13(8-10-14)16(19)11-15(18)12-5-3-2-4-6-12/h2-10H,11H2,1H3
- InChI Key： LRMYWDOAJZQFJQ-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C(=O)OC)=CC=1)CC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 282.08920892g/mol
- Monoisotopic Mass: 282.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 60.4Ų
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR008FRP-250mg |
METHYL 4-(3-OXO-3-PHENYL-PROPANOYL)BENZOATE |
86235-82-7 | 97% | 250mg |
$145.00 | 2025-02-13 | |
| Aaron | AR008FRP-500mg |
METHYL 4-(3-OXO-3-PHENYL-PROPANOYL)BENZOATE |
86235-82-7 | 97% | 500mg |
$214.00 | 2025-02-13 | |
| 1PlusChem | 1P008FJD-250mg |
METHYL 4-(3-OXO-3-PHENYL-PROPANOYL)BENZOATE |
86235-82-7 | 97% | 250mg |
$135.00 | 2024-04-21 | |
| 1PlusChem | 1P008FJD-500mg |
METHYL 4-(3-OXO-3-PHENYL-PROPANOYL)BENZOATE |
86235-82-7 | 97% | 500mg |
$192.00 | 2024-04-21 | |
| 1PlusChem | 1P008FJD-1g |
METHYL 4-(3-OXO-3-PHENYL-PROPANOYL)BENZOATE |
86235-82-7 | 97% | 1g |
$278.00 | 2024-04-21 | |
| Aaron | AR008FRP-1g |
METHYL 4-(3-OXO-3-PHENYL-PROPANOYL)BENZOATE |
86235-82-7 | 97% | 1g |
$318.00 | 2025-02-13 |
Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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